N-Methyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride
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Description
“N-Methyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 1853217-79-4 . It has a molecular weight of 277.24 . This compound is a 4-aryl piperidine and can be useful as a semi-flexible linker in PROTAC development for targeted protein degradation .
Synthesis Analysis
Piperidones, which serve as precursors to the piperidine ring, are of particular interest due to their unique biochemical properties . They are generally prepared from a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours, or even 1 day .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI key provided in the resources .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 277.24 .Scientific Research Applications
Asymmetric Synthesis and Chemical Derivatives
- Asymmetric Synthesis: A study described the asymmetric synthesis of a series of 2-(1-aminoalkyl) piperidines using a compound structurally related to N-Methyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride. This synthesis involved reductions and hydrogenolysis leading to various diamines and diamino alcohols (Froelich et al., 1996).
Medical Applications
- Antiosteoclast Activity: A family of boronates synthesized using (±)-piperidin-2-yl-methanamine showed moderate to high antiosteoclast activity, suggesting potential applications in bone health and osteoporosis treatment (Reddy et al., 2012).
Neurological Research
- Parkinsonism Study: A study identified a substance primarily composed of 1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine (MPTP), structurally related to this compound, which caused marked parkinsonism in humans after intravenous use, highlighting its neurotoxic potential (Langston et al., 1983).
- Neuroprotective Potential: Quercetin in combination with piperine, derived from piperidin-2-yl-methanamine, showed neuroprotective effects against MPTP-induced neurotoxicity in rats, suggesting potential applications in Parkinson's disease research (Singh et al., 2017).
Chemical Synthesis and Analysis
- Capillary Electrophoresis: Nonaqueous capillary electrophoresis has been used for separating and analyzing imatinib mesylate and related substances, including compounds structurally related to this compound (Ye et al., 2012).
Properties
IUPAC Name |
N-methyl-1-(2-piperidin-4-ylphenyl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2.2ClH/c1-14-10-12-4-2-3-5-13(12)11-6-8-15-9-7-11;;/h2-5,11,14-15H,6-10H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRQHKZRJPGISOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=CC=C1C2CCNCC2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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